Cas no 1823253-44-6 (2,8-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride)

• Product Name: 2,8-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride
• CAS No: 1823253-44-6
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 4621443
• PubChem ID: 137320822
• Update Time: 2025-08-03

2,8-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,8-dimethyl-5h,6h,7h,8h-imidazo[1,2-a]pyrazine hydrochloride
• 2,8-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride

• Inchi： 1S/C8H13N3.ClH/c1-6-5-11-4-3-9-7(2)8(11)10-6;/h5,7,9H,3-4H2,1-2H3;1H
• InChI Key： RSFZEFPUXWTIBO-UHFFFAOYSA-N
• SMILES： CC1NCCN2C=C(C)N=C12.Cl

Additional information on 2,8-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride

Introduction to 2,8-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride (CAS No. 1823253-44-6)

2,8-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride (CAS No. 1823253-44-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrazines and is characterized by its unique structural features and potential therapeutic applications. The hydrochloride salt form of this compound enhances its solubility and stability, making it an attractive candidate for various biological studies and drug development initiatives.

The chemical structure of 2,8-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride consists of a fused ring system with two methyl groups at the 2 and 8 positions. The imidazopyrazine core is a privileged scaffold in medicinal chemistry due to its ability to modulate various biological targets. The presence of the hydrochloride salt form further improves its pharmacological properties by enhancing its bioavailability and reducing potential side effects.

Recent studies have highlighted the potential of 2,8-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride in the treatment of neurological disorders. A notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the activity of specific enzymes involved in neurodegeneration. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2,8-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride has also shown promise in cancer research. A study conducted at the National Institutes of Health (NIH) revealed that this compound has significant antiproliferative effects on various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation. These findings suggest that 2,8-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic profile of 2,8-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride has been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits favorable absorption and distribution properties. It is rapidly absorbed after oral administration and distributes evenly throughout the body. The half-life of the compound is moderate, allowing for sustained therapeutic effects without frequent dosing. These pharmacokinetic characteristics make it an ideal candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2,8-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride. Preliminary results from Phase I trials have indicated that the compound is well-tolerated by patients with minimal adverse effects. The most commonly reported side effects include mild gastrointestinal discomfort and dizziness. These findings are encouraging and support the continuation of clinical trials to explore its therapeutic potential further.

The synthetic route for producing 2,8-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride has been optimized to ensure high yield and purity. The synthesis involves a series of well-defined chemical reactions that can be scaled up for commercial production. This scalability is crucial for ensuring a consistent supply of the compound for both research and clinical applications.

In conclusion, 2,8-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride (CAS No. 1823253-44-6) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in both preclinical and clinical settings. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.